2-(3,4-Dimethoxyphenyl)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethanone

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethanone
• InChI: InChI=1S/C17H23NO4S/c1-20-14-4-3-13(11-15(14)21-2)12-16(19)18-7-5-17(6-8-18)22-9-10-23-17/h3-4,11H,5-10,12H2,1-2H3
• InChI Key: SWCGBFDVVJWLLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)N2CCC3(CC2)OCCS3)OC
• Molecular Formula: C17H23NO4S
• Molecular Weight: 337.4 g/mol

Description

2-(3,4-Dimethoxyphenyl)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethanone is a chemical compound that belongs to the class of spiroketals. It has been studied for its potential applications in scientific research, particularly in the field of neuropharmacology. The compound has a unique chemical structure that makes it a promising candidate for the development of new drugs for the treatment of various neurological disorders.

Scientific Research Applications

Synthesis and Structural Characterization

This compound is involved in the synthesis of sulfur-containing heterocycles, such as spiropyrimidinetriones, thioxopyrimidinediones, pyrazolidinediones, and isoxazolidinediones. These heterocycles are synthesized from precursors like 1-Aroyl-2-styrylsulfonylethene, leading to compounds with significant structural complexity and potential biological relevance (D. B. Reddy, N. C. Babu, & V. Padmavathi, 2001).

Antiviral Activities

Research into new spirothiazolidinone derivatives, including compounds structurally related to the one , has shown promising antiviral activities. A series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives were synthesized and evaluated for their antiviral properties. Some of these compounds exhibited strong activity against influenza A/H3N2 virus and inhibited human coronavirus 229E, highlighting the potential of this scaffold in antiviral drug development (Çağla Begüm Apaydın et al., 2020).

Antimicrobial and Antifungal Properties

Compounds derived from 2-arylidine-1-thia-4-azaspiro[4.5]decan-3-ones, synthesized using sodium dodecylbenzene sulfonate, showed antimicrobial activity. This study underlines the utility of these compounds in treating bacterial infections and highlights their potential in antimicrobial drug discovery (E. Hussein, Ghada S. Masaret, & K. Khairou, 2015).

Anticancer Potential

Research into 1-thia-azaspiro[4.5]decane derivatives and their derived thiazolopyrimidine and 1,3,4-thiadiazole compounds, including thioglycoside derivatives, has been conducted with a focus on anticancer activity. These compounds were evaluated against various cancer cell lines, showing moderate to high inhibition activities and indicating their potential in cancer treatment (E. M. Flefel et al., 2017).